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Compound of Interest

Compound Name: Cyclohexaneacetic acid

Cat. No.: B165959

An In-depth Technical Guide to
Cyclohexaneacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,
experimental protocols, and potential applications of Cyclohexaneacetic acid. The data is
presented to support research and development activities in the pharmaceutical and chemical
industries.

Physicochemical Properties of Cyclohexaneacetic
Acid
Cyclohexaneacetic acid, also known as cyclohexylacetic acid, is a carboxylic acid derivative

of cyclohexane. Its chemical properties make it a subject of interest in various research and
synthetic applications.
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Property Value References
CAS Number 5292-21-7 (1102131141
Molecular Weight 142.20 g/mol [1]

Molecular Formula C8H1402 [2]

Cyclohexylacetic acid,
Synonyms ] ) [2][4]
Cyclohexylethanoic acid

Melting Point 28-32 °C [1][4]
Boiling Point 242-244 °C [1114]
Density 1.007 g/mL at 25 °C [1][4]
Refractive Index n20/D 1.463 [1]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate and reproducible study of chemical
compounds. Below are methodologies for key experiments involving Cyclohexaneacetic acid.

Synthesis of Cyclohexaneacetic Acid Derivatives:

A common experimental procedure involves the synthesis of amide derivatives of
Cyclohexaneacetic acid to explore their biological activities.

o Objective: To synthesize a series of Cyclohexaneacetic acid amides.
e Methodology:

o Activation of Carboxylic Acid: Cyclohexaneacetic acid is dissolved in a suitable solvent
(e.g., dichloromethane). An activating agent such as thionyl chloride or a carbodiimide is
added to convert the carboxylic acid to a more reactive species (e.g., an acyl chloride or
an activated ester).

o Amide Formation: The desired amine is added to the reaction mixture. The reaction is
typically stirred at room temperature or slightly elevated temperatures to facilitate the
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formation of the amide bond.

o Work-up and Purification: The reaction mixture is washed with aqueous solutions to
remove unreacted reagents and byproducts. The organic layer is dried, and the solvent is
removed under reduced pressure. The resulting crude product is purified by
recrystallization or column chromatography.

o Characterization: The synthesized amides are characterized by spectroscopic methods such
as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm their
structure and purity.

Logical Workflow for a Hypothetical Research
Application

The following diagram illustrates a potential workflow for the investigation of
Cyclohexaneacetic acid as a precursor for a novel therapeutic agent.
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Start: Identify Cyclohexaneacetic Acid as a Scaffold

Chemical Synthesis of Analogs

In Vitro Biological Screening

Hit Identification and Validation

Lead Optimization

Preclinical Studies

Click to download full resolution via product page

Caption: Drug discovery workflow starting with Cyclohexaneacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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